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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

For Researchers, Scientists, and Drug Development Professionals

The extraction of gold has historically been dominated by cyanidation, a process lauded for its
efficiency. However, significant environmental and health concerns associated with cyanide
have catalyzed the search for safer alternatives. Among these, thiosulfate leaching has
emerged as a promising contender. This guide provides an objective comparison of the
environmental impact of thiosulfate leaching and traditional cyanidation, supported by
guantitative data and detailed experimental protocols.

Data Presentation: A Quantitative Comparison

To facilitate a clear comparison, the following tables summarize key environmental and
operational parameters of thiosulfate and cyanide leaching.
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Parameter

Cyanidation

Thiosulfate
Leaching

Source(s)

Primary Lixiviant

Sodium Cyanide
(NaCN)

Ammonium
Thiosulfate
((NH4)2S203) or
Sodium Thiosulfate
(Naz2S2053)

[1]

Typical Concentration

0.25-1glL

5-20 g/L

[2]

Operating pH

> 10.5 (alkaline)

8 - 10 (alkaline)

[3]

Toxicity of Lixiviant

Highly Toxic

Relatively Non-toxic

[3]4]

Primary Byproducts

Thiocyanate (SCN),
Cyanate (CNO™),
Metal-cyanide

complexes

Tetrathionate
(540627), Trithionate
(S30627), Sulfate
(50427), Sulfite
(50327), Polysulfides

[2](5]

Toxicity of Byproducts

Metal-cyanide
complexes can be
highly toxic and

persistent.

Generally considered
to have lower toxicity
than cyanide and its

byproducts.

[2]

Waste Management

Requires
detoxification of
cyanide in tailings,
often through
processes like the
INCO/SOz2 process or
natural degradation
which can be slow.
Strict regulations on

effluent discharge.

Tailings primarily
consist of low-toxicity
metal hydroxides,

oxides, and sulfur

compounds. Ammonia

can be removed by

stripping.

[2][6]
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Thiosulfate
Cyanidation Leaching
Parameter . . - Source(s)
(Sodium Cyanide) (Ammonium

Thiosulfate)

Data for ammonium
thiosulfate is limited.
For a related
compound,
ammonium sulfate,
the 96-hour LC50 for
Catla catla is 148
0.05 - 0.09 mg/L mg/L. Aliquid fertilizer  [7][8][9]

containing ammonium

96-hr LC50 for

Rainbow Trout

thiosulfate and aqua
ammonia showed a

96-hour LC50 of 8.2
mg/L for Pimephales

promelas (fathead

minnow).
96-hr LC50 for Nile _
- 0.387 mg/L Not available [10]
Tilapia
Concentrations of 50 ) )
] Considered less toxic
General Aquatic to 200 ug/L are o
L ) to aquatic life [31[7]
Toxicity acutely toxic to most ]
] compared to cyanide.
fish.
Typically 0.1 - 0.5 ]
] i Not typically regulated
Effluent Discharge mg/L, with some

for thiosulfate, but for [11][12]

Limits (WAD Cyanide) jurisdictions having ]
ammonia.

even stricter limits.

Experimental Protocols

To ensure reproducible and comparable results when evaluating the efficacy and environmental
footprint of different leaching processes, standardized experimental protocols are crucial.
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Below are detailed methodologies for key experiments.

Ore Characterization

o Objective: To understand the mineralogical and chemical composition of the ore, which
significantly impacts leaching performance.

o Methodology:

o Sample Preparation: A representative ore sample is crushed and ground to a
predetermined particle size (e.g., 80% passing 75 pm).[13]

o Chemical Analysis: The concentrations of gold, silver, copper, iron, sulfur, and other
relevant elements are determined using techniques such as Atomic Absorption
Spectrometry (AAS) or Inductively Coupled Plasma (ICP) analysis.[14]

o Mineralogical Analysis: Techniques like X-Ray Diffraction (XRD) and Scanning Electron
Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS) are used to identify
the major mineral phases and the deportment of gold.

Comparative Leaching Tests

» Objective: To compare the gold extraction efficiency of thiosulfate and cyanide leaching
under optimized conditions.

o Methodology:
o Setup: Leaching tests are typically conducted in stirred-tank reactors or bottle rolls.[15]
o Cyanidation Protocol:

= Aslurry is prepared by mixing the ground ore with water to a specific pulp density (e.g.,
40% solids).

= The pH is adjusted to and maintained above 10.5 using lime (CaO) or sodium hydroxide
(NaOH).[16]

= Sodium cyanide is added to the desired concentration (e.g., 0.5 g/L).[16]
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» The slurry is agitated for a set duration (e.g., 24-48 hours), with periodic sampling of the
solution to monitor gold dissolution.[15]

o Thiosulfate Leaching Protocol:
» Aslurry is prepared similarly to the cyanidation test.
» The pH is adjusted to the optimal range of 8-10.[3]

= Ammonium thiosulfate, a copper catalyst (e.g., copper sulfate), and ammonia are added
to their predetermined optimal concentrations.[17]

» The slurry is agitated for a specified time, with regular sampling to track gold extraction.
[17]

o Analysis: The gold concentration in the collected solution samples is analyzed by AAS or
ICP to determine the leaching kinetics and final extraction percentage.

Toxicity Assessment of Leach Residues (Tailings)

o Objective: To evaluate the potential environmental impact of the solid waste generated from
each leaching process.

e Methodology:

o Tailings Preparation: After the leaching tests, the solid residues (tailings) are separated
from the pregnant solution by filtration and washed.

o Toxicity Characteristic Leaching Procedure (TCLP): This standardized test is used to
determine the mobility of contaminants present in the tailings. The tailings are leached with
an extraction fluid, and the resulting leachate is analyzed for metals and other target
analytes.

o Acute Toxicity Bioassays: The toxicity of the tailings can be assessed by exposing aquatic
organisms (e.g., fish, daphnia) to different concentrations of the tailings slurry or leachate
and determining the LC50 value.[18]

Mandatory Visualization
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The following diagrams illustrate the fundamental chemical pathways and a generalized
experimental workflow for comparing the two leaching processes.
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Caption: Chemical pathways for gold dissolution in cyanidation and thiosulfate leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

